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Compound of Interest

Compound Name: N-(p-Tosyl)-GPR-pNA acetate

Cat. No.: B1602354 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
N-(p-Tosyl)-GPR-pNA acetate, also known as Chromozym-TH, is a synthetic chromogenic

substrate primarily utilized for the quantitative determination of thrombin activity.[1][2][3][4] It is

also effective for assaying other trypsin-like serine proteases. The molecule consists of a short

peptide sequence, Glycyl-L-prolyl-L-arginine, covalently linked to a p-nitroanilide (pNA) group,

with a tosyl group protecting the N-terminus.

The principle of its application in diagnostic reagents lies in the enzymatic cleavage of the

amide bond between the arginine residue and the pNA group. This reaction, catalyzed by

thrombin or similar proteases, liberates the yellow-colored p-nitroaniline. The rate of pNA

release is directly proportional to the enzyme's activity and can be quantified by measuring the

increase in absorbance at 405 nm.[5][6] This characteristic makes it an invaluable tool for

enzyme kinetics, inhibitor screening, and the development of diagnostic assays for various

pathological conditions related to coagulation.
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Property Value Reference

Synonyms

N-(p-Tosyl)-Gly-Pro-Arg-p-

Nitroanilide, Tos-Gly-Pro-Arg-

pNA, Chromozym-TH

[1][5]

Molecular Formula C26H34N8O7S . C2H4O2 [5]

Molecular Weight 662.7 g/mol [5]

Appearance Solid [5]

Purity >98% [5]

λmax 225, 314 nm [5]

Solubility

DMF: 20 mg/mL, DMSO: 3

mg/mL, PBS (pH 7.2): 3

mg/mL, Ethanol: 20 mg/mL

(heating may be required)

[5][7]

Storage

Store at -20°C. Stable for over

a year when stored as a frozen

solution at pH 4.

[5][7]

Mechanism of Action
The enzymatic reaction underlying the use of N-(p-Tosyl)-GPR-pNA acetate is a hydrolysis

reaction. Thrombin and other trypsin-like proteases recognize and bind to the specific Gly-Pro-

Arg peptide sequence. The enzyme's active site then catalyzes the cleavage of the peptide

bond C-terminal to the arginine residue, releasing p-nitroaniline.
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N-(p-Tosyl)-GPR-pNA
(Colorless)

N-(p-Tosyl)-GPR + p-Nitroaniline (pNA)
(Yellow)

Enzymatic CleavageThrombin or
Trypsin-like Protease

 Binds to Substrate

Start

Prepare Reagents
(Buffer, Substrate, Standards)

Add 10 µL of Standard or Sample
to each well

Add 90 µL of Assay Mix
(Buffer + Substrate) to each well

Read Absorbance at 405 nm
(Zero Minute Background)

Cover and Incubate at 37°C

Read Absorbance every 30 minutes
for up to 2 hours

Calculate Thrombin Activity

End

 

Define Assay Purpose

Develop, Optimize, and Standardize

Determine Analytical Performance
(Precision, Accuracy, Linearity, LoD, LoQ)

Determine Diagnostic Performance
(Sensitivity, Specificity)

Monitor Performance in Routine Use
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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